Cas no 2199186-99-5 (2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole)

• Product Name: 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole
• CAS No: 2199186-99-5
• MF: C₁₀H₁₄N₂O₃S₂
• MW: 274.359759807587
• CID: 5969909
• PubChem ID: 121150670
• Update Time: 2025-05-19

2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole Chemical and Physical Properties

Names and Identifiers

• F6471-3386
• 2-(1-cyclopropylsulfonylpyrrolidin-3-yl)oxy-1,3-thiazole
• 2-((1-(cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole
• 2-{[1-(cyclopropanesulfonyl)pyrrolidin-3-yl]oxy}-1,3-thiazole
• AKOS032691954
• 2199186-99-5
• 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole

• Inchi： 1S/C10H14N2O3S2/c13-17(14,9-1-2-9)12-5-3-8(7-12)15-10-11-4-6-16-10/h4,6,8-9H,1-3,5,7H2
• InChI Key： XEDLMAWAIXSKFZ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(C1)OC1=NC=CS1)(=O)=O

Computed Properties

• Exact Mass: 274.04458466g/mol
• Monoisotopic Mass: 274.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.1Ų

Additional information on 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole

Introduction to 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole (CAS No. 2199186-99-5)

2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole (CAS No. 2199186-99-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a cyclopropylsulfonyl group and a pyrrolidin-3-yl moiety in its molecular framework suggests a high degree of molecular complexity, which may contribute to its distinct interaction profiles with biological targets.

The structural design of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The cyclopropylsulfonyl group, in particular, has been extensively studied for its ability to modulate enzyme activity and receptor binding. Recent advancements in computational chemistry have demonstrated that this moiety can effectively engage with hydrophobic pockets in protein targets, leading to potent inhibitory effects. Additionally, the pyrrolidin-3-yl ring provides a flexible scaffold that allows for conformational adjustments, optimizing interactions with biological macromolecules.

In the context of modern drug discovery, the synthesis and characterization of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole represent a significant step forward in the development of novel therapeutic agents. The compound’s molecular architecture is reminiscent of several FDA-approved drugs, suggesting that it may exhibit comparable pharmacokinetic and pharmacodynamic properties. Furthermore, its thiazole core is a known scaffold for bioactive molecules, with numerous derivatives having demonstrated efficacy in preclinical studies.

Recent research has highlighted the potential of thiazole derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The cyclopropylsulfonyl substituent in 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole is particularly noteworthy, as it has been shown to disrupt ATP binding pockets in kinases, thereby inhibiting their catalytic activity. This mechanism aligns with the growing interest in kinase inhibitors as targeted therapies for various malignancies. Preliminary computational studies have also suggested that this compound may exhibit selectivity over closely related kinases, reducing off-target effects and improving therapeutic safety.

The pyrrolidin-3-yl oxygenated side chain in the molecule introduces an additional layer of complexity, which may enhance solubility and metabolic stability. This feature is crucial for drug candidates intended for oral administration or systemic delivery. Experimental data from high-throughput screening (HTS) assays have indicated that derivatives with similar structural motifs exhibit promising antiproliferative activity against multiple cancer cell lines. While further studies are needed to fully elucidate the mechanism of action, these findings underscore the potential of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole as a lead compound for oncology drug development.

Beyond its anticancer potential, 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole may also find applications in treating inflammatory and autoimmune disorders. Thiazole derivatives have been reported to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The unique combination of pharmacophores in this compound could lead to novel mechanisms of action that distinguish it from existing therapeutics. For instance, the cyclopropylsulfonyl group might interfere with cyclooxygenase (COX)-mediated prostaglandin synthesis, while the pyrrolidin-3-yl moiety could modulate Janus kinases (JAK), which are central to inflammatory signaling cascades.

The synthesis of 2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-yl)oxy)thiazole presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry techniques, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysis ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

In conclusion,2-((1-(Cyclopropylsulfonyl)pyrrolidin-3-ylox)y-thiazole (CAS No. 2199186 -99 -5 ) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics targeting cancer and inflammation. As research progresses, additional insights into its pharmacological profile will be gained through preclinical studies and clinical trials. The continued investigation of this compound will contribute valuable knowledge to the field of drug discovery and development.